Cas no 123076-44-8 ((2R,3R)-Tert-butyl 3-hydroxy-2-(hydroxymethyl)pyrrolidine-1-carboxylate)

• Product Name: (2R,3R)-Tert-butyl 3-hydroxy-2-(hydroxymethyl)pyrrolidine-1-carboxylate
• CAS No: 123076-44-8
• MF: C₁₀H₁₉NO₄
• MW: 217.26216340065
• MDL: MFCD32182554
• CID: 4779016
• Update Time: 2026-02-27

(2R,3R)-Tert-butyl 3-hydroxy-2-(hydroxymethyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (2R,3R)-tert-butyl 3-hydroxy-2-(hydroxymethyl)pyrrolidine-1-carboxylate
• tert-butyl (2R,3R)-3-hydroxy-2-(hydroxymethyl)pyrrolidine-1-carboxylate
• (2R)-3alpha-Hydroxy-2alpha-(hydroxymethyl)pyrrolidine-1-carboxylic acid tert-butyl ester
• Rel-tert-butyl (2R,3R)-3-hydroxy-2-(hydroxymethyl)pyrrolidine-1-carboxylate
• cis-3-Hydroxy-2-hydroxymethyl-pyrrolidine-1-carboxylic acid tert-butyl ester
• (2R,3R)-Tert-butyl 3-hydroxy-2-(hydroxymethyl)pyrrolidine-1-carboxylate

• MDL： MFCD32182554
• Inchi： 1S/C10H19NO4/c1-10(2,3)15-9(14)11-5-4-8(13)7(11)6-12/h7-8,12-13H,4-6H2,1-3H3/t7-,8-/m1/s1
• InChI Key： GIIDZEBNRLNGMS-HTQZYQBOSA-N
• SMILES： O[C@@H]1CCN(C(=O)OC(C)(C)C)[C@@H]1CO

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 236
• XLogP3: 0.6
• Topological Polar Surface Area: 70

Additional information on (2R,3R)-Tert-butyl 3-hydroxy-2-(hydroxymethyl)pyrrolidine-1-carboxylate

Comprehensive Overview of (2R,3R)-Tert-butyl 3-hydroxy-2-(hydroxymethyl)pyrrolidine-1-carboxylate (CAS No. 123076-44-8)

The compound (2R,3R)-Tert-butyl 3-hydroxy-2-(hydroxymethyl)pyrrolidine-1-carboxylate (CAS No. 123076-44-8) is a chiral pyrrolidine derivative with significant applications in pharmaceutical synthesis and organic chemistry. Its unique stereochemistry and functional groups make it a valuable intermediate in the production of bioactive molecules. The tert-butyl group and hydroxymethyl moiety enhance its stability and reactivity, respectively, enabling diverse chemical transformations. Researchers and industries are increasingly interested in this compound due to its role in asymmetric synthesis and drug development.

In recent years, the demand for chiral building blocks like (2R,3R)-Tert-butyl 3-hydroxy-2-(hydroxymethyl)pyrrolidine-1-carboxylate has surged, driven by advancements in enantioselective catalysis and green chemistry. This compound is often searched alongside terms such as "chiral pyrrolidine synthesis", "asymmetric hydroxylation methods", and "carboxylate protecting groups". Its CAS No. 123076-44-8 is frequently referenced in patent literature and academic journals, highlighting its importance in modern synthetic workflows.

The structural features of (2R,3R)-Tert-butyl 3-hydroxy-2-(hydroxymethyl)pyrrolidine-1-carboxylate include a pyrrolidine ring with two stereocenters, which are critical for its application in stereocontrolled reactions. The hydroxy and hydroxymethyl groups offer sites for further functionalization, making it a versatile scaffold for designing inhibitors, ligands, and prodrugs. Current research trends focus on optimizing its synthesis to improve yield and enantiomeric purity, addressing challenges like "scale-up of chiral intermediates" and "cost-effective protecting group strategies".

From an industrial perspective, CAS No. 123076-44-8 is often discussed in the context of pharmaceutical intermediates and fine chemicals. Its compatibility with metal-catalyzed cross-coupling reactions and enzymatic transformations aligns with the growing emphasis on sustainable chemistry. Users searching for "pyrrolidine derivatives in drug discovery" or "tert-butyl carboxylate applications" will find this compound highly relevant. Additionally, its stability under acidic and basic conditions makes it suitable for multi-step synthetic routes.

In summary, (2R,3R)-Tert-butyl 3-hydroxy-2-(hydroxymethyl)pyrrolidine-1-carboxylate (CAS No. 123076-44-8) represents a pivotal chiral building block with broad utility in medicinal and synthetic chemistry. Its role in enabling efficient and selective chemical transformations continues to attract attention from both academia and industry, positioning it as a key player in the development of next-generation therapeutics and catalysts.